Cas no 1858249-65-6 (Benzene, 1-chloro-2-(4-nitrophenoxy)-4-(trifluoromethyl)-)

• Product Name: Benzene, 1-chloro-2-(4-nitrophenoxy)-4-(trifluoromethyl)-
• CAS No: 1858249-65-6
• MF: C₁₃H₇ClF₃NO₃
• MW: 317.647793054581
• MDL: MFCD29066115
• CID: 5182171
• Update Time: 2026-03-05

Benzene, 1-chloro-2-(4-nitrophenoxy)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2-(4-nitrophenoxy)-4-(trifluoromethyl)-

• MDL： MFCD29066115
• Inchi： 1S/C13H7ClF3NO3/c14-11-6-1-8(13(15,16)17)7-12(11)21-10-4-2-9(3-5-10)18(19)20/h1-7H
• InChI Key： FCAHAVLXQHTMMF-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(C(F)(F)F)C=C1OC1=CC=C([N+]([O-])=O)C=C1

Additional information on Benzene, 1-chloro-2-(4-nitrophenoxy)-4-(trifluoromethyl)-

Chemical Profile of Benzene, 1-chloro-2-(4-nitrophenoxy)-4-(trifluoromethyl)- (CAS No. 1858249-65-6)

The compound Benzene, 1-chloro-2-(4-nitrophenoxy)-4-(trifluoromethyl)-, identified by its CAS number 1858249-65-6, represents a sophisticated derivative of benzene with significant potential in the realm of pharmaceutical and agrochemical research. This molecule, characterized by its chloro, nitrophenoxy, and trifluoromethyl substituents, exhibits a unique structural framework that makes it a subject of considerable interest among synthetic chemists and medicinal biologists.

The presence of the chloro group at the 1-position and the nitrophenoxy moiety at the 2-position introduces a high degree of electronic complexity to the benzene ring. The trifluoromethyl group at the 4-position further modulates the electronic properties and steric environment of the molecule. Such structural features are often engineered to enhance binding affinity, metabolic stability, and overall pharmacological activity in drug candidates.

In recent years, there has been growing attention in the scientific community towards developing novel compounds with tailored electronic distributions to improve therapeutic outcomes. The combination of electron-withdrawing groups like the nitro group and electron-donating groups such as the phenoxy moiety in Benzene, 1-chloro-2-(4-nitrophenoxy)-4-(trifluoromethyl)- creates a dynamic interplay that can influence both the reactivity and biological interactions of the molecule. This balance is crucial for designing molecules that can interact selectively with biological targets.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The structural motifs present in this molecule—chloro-substituted benzene rings with nitrophenoxy and trifluoromethyl groups—are frequently found in known active pharmaceutical ingredients (APIs) and lead compounds. By leveraging these established structural patterns, researchers can accelerate the discovery process by focusing on optimizing specific regions of the molecule rather than starting from scratch.

The nitrophenoxy group, in particular, has been extensively studied for its role in modulating pharmacokinetic properties. This moiety can influence solubility, permeability, and metabolic pathways, all critical factors in drug development. The introduction of such functional groups into a molecular framework often requires careful consideration to ensure that they do not introduce undesirable side effects or reduce bioavailability. However, when strategically placed, as in this compound, they can significantly enhance therapeutic efficacy.

Recent advances in computational chemistry have enabled more precise predictions of molecular behavior based on structural features. For instance, molecular docking studies can be used to model how Benzene, 1-chloro-2-(4-nitrophenoxy)-4-(trifluoromethyl)- might interact with biological targets such as enzymes or receptors. These studies can provide valuable insights into potential binding modes and affinity, guiding further modifications to improve drug-like properties.

The trifluoromethyl group is another key feature that contributes to the unique profile of this compound. This substituent is renowned for its ability to enhance metabolic stability by resisting oxidative degradation pathways common to many drug molecules. Additionally, it can influence lipophilicity—a critical parameter in drug absorption—thereby affecting overall bioavailability. The strategic placement of this group at the 4-position suggests that it may play a role in optimizing these properties while maintaining interaction with biological targets.

In academic research circles, derivatives like Benzene, 1-chloro-2-(4-nitrophenoxy)-4-(trifluoromethyl)- are often employed as intermediates in synthesizing more complex molecules with specific therapeutic applications. For example, researchers might use this compound as a precursor to develop novel antiviral or anticancer agents where precise control over electronic distribution and steric hindrance is essential for achieving desired biological effects.

The synthesis of such complex molecules requires expertise in multi-step organic chemistry protocols. Advanced techniques such as palladium-catalyzed cross-coupling reactions are frequently employed to construct the benzene ring core while introducing functional groups at specific positions with high selectivity. The chloro group serves as an excellent handle for such transformations, allowing for subsequent modifications via nucleophilic aromatic substitution or metal-catalyzed coupling reactions.

From an agrochemical perspective, compounds with similar structural motifs have shown promise as next-generation pesticides or herbicides. The ability to fine-tune electronic properties through strategic substituent placement allows chemists to design molecules that interact selectively with biological targets in plants or pests while minimizing environmental impact. This aligns with global efforts to develop sustainable agricultural solutions that are both effective and environmentally friendly.

The growing body of literature on computational modeling has also highlighted the importance of considering non-covalent interactions when designing novel drugs. Factors such as hydrogen bonding capabilities and hydrophobicity play critical roles in determining how well a molecule will bind to its target receptor. By analyzing these interactions computationally before synthesizing physical samples, Benzene, 1-chloro-2-(4-nitrophenoxy)-4-(trifluoromethyl)- could serve as an excellent model system for understanding these principles.

In conclusion, Benzene, 1-chloro-2-(4-nitrophenoxy)-4-(trifluoromethyl)- (CAS No. 1858249-65-6) stands out as a versatile intermediate with significant potential across multiple domains including pharmaceuticals and agrochemicals. Its unique structural features—comprising chloro, nitrophenoxy, and trifluoromethyl substituents—make it an attractive candidate for further exploration through both experimental synthesis and computational modeling approaches. As research continues into developing more effective therapeutics, this compound may well emerge as an important tool in advancing medicinal chemistry innovation.